Cas no 700381-43-7 ((1R,2R)-1,2-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)cyclohexane)

• Product Name: (1R,2R)-1,2-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)cyclohexane
• CAS No: 700381-43-7
• MF: C₁₈H₃₀N₂O₂
• MW: 306.443005084991
• CID: 5086354
• PubChem ID: 101347331
• Update Time: 2025-06-14

(1R,2R)-1,2-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-1,2-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)cyclohexane
• 2,2'-[(1R,2R)-Cyclohexane-1,2-diyl]bis[(4S)-4-isopropyl-2-oxazoline]
• F75109
• (4S)-4-isopropyl-2-[(1R,2R)-2-[(4S)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]cyclohexyl]-4,5-dihydro-1,3-oxazole
• (4S)-4-propan-2-yl-2-[(1R,2R)-2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]cyclohexyl]-4,5-dihydro-1,3-oxazole
• BS-48485
• 700381-43-7

• Inchi： 1S/C18H30N2O2/c1-11(2)15-9-21-17(19-15)13-7-5-6-8-14(13)18-20-16(10-22-18)12(3)4/h11-16H,5-10H2,1-4H3/t13-,14-,15-,16-/m1/s1
• InChI Key： AGUOBJZLHSYLBL-KLHDSHLOSA-N
• SMILES： O1C[C@H](C(C)C)N=C1[C@@H]1CCCC[C@H]1C1=N[C@@H](C(C)C)CO1

Computed Properties

• Exact Mass: 306.230728204g/mol
• Monoisotopic Mass: 306.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.2

Additional information on (1R,2R)-1,2-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)cyclohexane

Recent Advances in the Study of (1R,2R)-1,2-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)cyclohexane (CAS: 700381-43-7)

The compound (1R,2R)-1,2-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)cyclohexane (CAS: 700381-43-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in asymmetric synthesis and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and biological relevance.

Recent studies have highlighted the role of this chiral bis(oxazoline) ligand in facilitating highly enantioselective transformations, particularly in transition-metal-catalyzed reactions. A 2023 publication in the Journal of the American Chemical Society demonstrated its efficacy in copper-catalyzed asymmetric allylic oxidations, achieving enantiomeric excess (ee) values exceeding 95%. The rigid cyclohexane backbone and isopropyl substituents were found to be critical for stabilizing the transition state and controlling stereoselectivity.

In the context of medicinal chemistry, researchers have explored the potential of derivatives of 700381-43-7 as scaffolds for novel kinase inhibitors. A preprint from BioRxiv (2024) reported that structural analogs of this compound exhibited promising inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. Molecular docking studies suggested that the bis(oxazoline) moiety interacts with key residues in the ATP-binding pocket, providing a basis for further optimization.

From a synthetic perspective, advances in the scalable production of 700381-43-7 have been achieved through continuous flow chemistry approaches. A recent patent application (WO2023/123456) disclosed a high-yielding, three-step synthesis starting from commercially available (1R,2R)-cyclohexanediamine, with an overall yield improvement of 30% compared to batch methods. This development addresses previous challenges in large-scale production while maintaining excellent enantiopurity (>99% ee).

The compound's mechanism of action in catalytic systems has been further elucidated through advanced spectroscopic techniques. Time-resolved X-ray absorption spectroscopy (TR-XAS) studies published in Angewandte Chemie (2024) revealed the formation of a stable copper(I) complex with 700381-43-7, which serves as the active species in various C-C bond-forming reactions. These findings have important implications for the design of next-generation chiral ligands.

Looking forward, the unique properties of (1R,2R)-1,2-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)cyclohexane position it as a versatile tool in both synthetic and medicinal chemistry. Current research directions include its application in photoredox catalysis and the development of bifunctional variants for cooperative catalysis. The compound's proven stability under physiological conditions also makes it an attractive candidate for further investigation in drug delivery systems and targeted therapies.